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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Elastatinal, a potent microbial-derived

inhibitor of elastase. The content covers its chemical structure, mechanism of action, inhibitory

kinetics, and its impact on relevant biological pathways. Detailed experimental protocols are

provided to facilitate further research and development.

Core Properties of Elastatinal
Elastatinal is a peptide aldehyde produced by various species of Actinomycetes. It is

recognized for its potent and competitive inhibition of elastase, a serine protease responsible

for the breakdown of elastin.

Chemical Structure and Properties
Elastatinal is a tetrapeptide derivative with a C-terminal aldehyde group, which is crucial for its

inhibitory activity.
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Property Value

Molecular Formula C₂₁H₃₆N₈O₇

Molecular Weight 512.56 g/mol [1]

Canonical SMILES
CC(C)CC(C(=O)O)NC(=O)NC(C1CCN=C(N1)N)

C(=O)NC(CCC(=O)N)C(=O)NC(C)C=O[2]

Solubility Soluble in water (up to 20 mg/mL)[1]

Caption: Key chemical and physical properties of Elastatinal.

Mechanism of Action: Elastase Inhibition
Elastatinal functions as a competitive inhibitor of elastase. It binds to the active site of the

enzyme, mimicking the substrate and forming a stable, reversible complex. This prevents the

natural substrate, elastin, from binding and being hydrolyzed. While some sources describe the

inhibition as irreversible, it is more accurately characterized as a slow, tight-binding competitive

inhibition.
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Mechanism of Elastase Inhibition by Elastatinal
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Modulation of Osteoclast Differentiation by Neutrophil Elastase and Elastatinal
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Workflow for Elastase Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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